(Isocyanatomethylidene)cyclohexane

• CAS No.: 69668-42-4
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: isocyanatomethylidenecyclohexane
• InChI: InChI=1S/C8H11NO/c10-7-9-6-8-4-2-1-3-5-8/h6H,1-5H2
• InChI Key: YYPFLFDDJFLUIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CN=C=O)CC1

Description

(Isocyanatomethylidene)cyclohexane is a chemical compound known for its unique structure and reactivity. It contains an isocyanate group attached to a cyclohexane ring, making it a valuable intermediate in various chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Isocyanatomethylidene)cyclohexane typically involves the reaction of cyclohexane derivatives with isocyanate precursors. One common method is the reaction of cyclohexanone with phosgene to form the corresponding isocyanate . The reaction conditions often require controlled temperatures and the presence of catalysts to ensure high yields and purity.

Industrial Production Methods

In industrial settings, this compound is produced using large-scale reactors that allow for precise control of reaction parameters. The use of continuous flow reactors and advanced purification techniques ensures the production of high-quality compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

(Isocyanatomethylidene)cyclohexane undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxygenated derivatives.

Reduction: Reduction reactions can convert the isocyanate group to amines or other functional groups.

Substitution: The isocyanate group can be substituted with other nucleophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. Reaction conditions vary depending on the desired product but often involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

Major products formed from these reactions include amines, alcohols, and various oxygenated derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers .

Scientific Research Applications

(Isocyanatomethylidene)cyclohexane has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of (Isocyanatomethylidene)cyclohexane involves its reactivity with various nucleophiles and electrophiles. The isocyanate group is highly reactive, allowing it to form stable bonds with a wide range of molecules. This reactivity is exploited in various chemical processes to create new compounds with desired properties .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other isocyanate derivatives such as:

• 1,4-bis(isocyanatomethylidene)cyclohexane
• Isocyanatomethylbenzene
• Isocyanatomethylcyclopentane

Uniqueness

This compound is unique due to its specific structure, which combines the stability of the cyclohexane ring with the reactivity of the isocyanate group. This combination makes it a versatile intermediate in various chemical processes, distinguishing it from other isocyanate derivatives .